N-(2-ethoxyphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(1-oxophthalazin-2-yl)acetamide
• InChI: InChI=1S/C18H17N3O3/c1-2-24-16-10-6-5-9-15(16)20-17(22)12-21-18(23)14-8-4-3-7-13(14)11-19-21/h3-11H,2,12H2,1H3,(H,20,22)
• InChI Key: LLWXJYBEUWXNCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=O)C3=CC=CC=C3C=N2
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

N-(2-ethoxyphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide is a compound of interest due to its structural and potentially pharmacological properties. While specific literature on this compound is scarce, research on similar compounds offers valuable insights into its likely characteristics and behaviors.

Synthesis Analysis

The synthesis of related compounds often involves multistep reactions starting from basic aromatic or heteroaromatic compounds. For instance, the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide was achieved by stirring ethyl 2-(2-isopropylphenoxy) acetic acid with 2-diaminobenzene in dry dichloromethane followed by the addition of lutidine and TBTU in cooled conditions, indicating a possible approach for the synthesis of similar acetamide derivatives (Sharma et al., 2018).

Molecular Structure Analysis

Molecular structure analysis of similar compounds, like the crystallographic study of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, reveals detailed insights into the molecular conformations, intermolecular interactions, and possibly the active sites for biological interactions. This information is crucial for understanding the physical and chemical properties of these compounds (Camerman et al., 2005).

Chemical Reactions and Properties

Acetamide derivatives undergo various chemical reactions, including hydrolysis, acetylation, and condensation, which affect their chemical properties and potential applications. The chemoselective acetylation of aminophenols to N-(2-hydroxyphenyl)acetamide, for example, illustrates the reactivity of these compounds and provides a basis for predicting the behavior of this compound under similar conditions (Magadum & Yadav, 2018).